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For scientists and professionals in drug development and materials science, the choice of ion

source for sputtering applications is critical. This guide provides an objective comparison of the

sputtering yields of krypton (Kr) and argon (Ar) ions, supported by experimental data, to inform

your selection process.

The efficiency of the sputtering process, quantified by the sputtering yield (the number of target

atoms ejected per incident ion), is paramount in applications ranging from thin-film deposition

to surface analysis. The selection between krypton and argon, two commonly used noble

gases, is often a key consideration. A primary determinant in sputtering yield is the mass of the

sputtering gas ion relative to the mass of the target atom; a closer match in mass results in

more efficient momentum transfer and a higher sputtering yield.[1]

Quantitative Comparison of Sputtering Yields
The following table summarizes experimental data for the sputtering yields of various materials

when bombarded with krypton and argon ions at different energies and angles of incidence.
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Target
Material

Ion
Ion Energy
(eV)

Angle of
Incidence
(degrees)

Sputtering
Yield
(atoms/ion)

Reference

Molybdenum

(Mo)
Ar 500 - 1500 0 - 60

Varies with

energy and

angle

[2]

Molybdenum

(Mo)
Kr 500 - 1500 0 - 60

Varies with

energy and

angle

[2]

Tantalum (Ta) Ar 150 - 1500 0 - 60

Varies with

energy and

angle

[2]

Tantalum (Ta) Kr 150 - 1500 0 - 60

Varies with

energy and

angle

[2]

Tungsten (W) Ar 500 - 1500 0 - 60

Varies with

energy and

angle

[2]

Tungsten (W) Kr 500 - 1500 0 - 60

Varies with

energy and

angle

[2]

Silicon (Si) Ar 200 - 20000 Normal
Varies with

energy
[3]

Silicon (Si) Kr 200 - 20000 Normal
Varies with

energy
[3]

Amorphous

Silicon (a-Si)
Ar 20 - 200 Normal

Varies with

energy
[4]

Amorphous

Silicon (a-Si)
Kr 20 - 200 Normal

Varies with

energy
[4]
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Note: The sputtering yield is highly dependent on the specific experimental conditions. For

detailed values, please refer to the cited literature. Generally, for a given energy, the sputtering

yield for krypton is higher than for argon on heavier target materials due to its greater mass,

which leads to more efficient momentum transfer.

Factors Influencing Sputtering Yield
The sputtering yield is not a constant value but is influenced by several key parameters:

Ion Mass: Heavier ions like krypton are generally more efficient at sputtering heavier target

materials compared to lighter ions like argon.[1]

Ion Energy: The kinetic energy of the incident ions is a primary driver of the sputtering yield.

As the ion energy increases, the sputtering yield generally increases up to a certain point,

after which it may plateau or decrease as the ions penetrate deeper into the target.[1]

Angle of Incidence: The angle at which the ion beam strikes the target significantly impacts

the yield. The highest yield is typically observed at off-normal angles, often between 60 and

80 degrees from the surface normal.[1]

Target Material Properties: The atomic mass, surface binding energy, and crystal structure of

the target material all influence the sputtering yield.[5]

Experimental Protocol for Sputtering Yield
Measurement
Accurate determination of sputtering yields requires a well-controlled experimental setup. The

following outlines a general methodology for measuring sputtering yields using a quartz crystal

microbalance (QCM) and a weight loss measurement approach.

Vacuum Chamber Preparation: The experiment is conducted in an ultra-high vacuum (UHV)

chamber (pressure < 10⁻⁹ mbar) to prevent contamination.[6][7]

Ion Source: A four-grid ion source is often used to generate a mono-energetic and collimated

ion beam of either argon or krypton.[8]
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Target Preparation: The target material is securely mounted on a holder that allows for

precise control of the angle of incidence relative to the ion beam.

Sputtering Process: The target is bombarded with the ion beam at a specific energy and

angle of incidence for a predetermined duration. The ion beam current is carefully measured

to determine the total ion fluence.

Differential Yield Measurement (QCM): A Quartz Crystal Microbalance (QCM) is swept in a

semi-circular arc over the target to measure the angular distribution of the sputtered material

(differential sputter yield).[2]

Total Yield Determination (Weight Loss): The total sputtering yield can be validated by

measuring the weight loss of the target material before and after the sputtering process.

Data Analysis: The differential yield measurements are integrated to obtain the total sputter

yield.[2] This data is then correlated with the ion beam parameters.

Visualizing the Sputtering Process and
Experimental Workflow
The following diagrams illustrate the key concepts and workflows involved in sputtering yield

measurements.
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Logical Relationships in Sputtering Yield
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Caption: Factors influencing the sputtering yield.
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Experimental Workflow for Sputtering Yield Measurement

Start

UHV Chamber Preparation
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Caption: Sputtering yield measurement workflow.
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Conclusion
The choice between krypton and argon for sputtering applications is context-dependent. For

sputtering heavier target materials where a higher yield is desired, krypton is often the superior

choice due to its greater mass and more efficient momentum transfer. However, argon is a

more abundant and cost-effective option that provides sufficient sputtering yields for a wide

range of materials.[9][10] Researchers should consider the specific target material, desired

deposition rate, and economic factors when selecting the appropriate sputtering gas. The

experimental data and protocols provided in this guide offer a foundation for making an

informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Which Parameters Affect Sputter Yield Using An Ion Beam? Master Ion Energy, Mass,
Angle & Material Properties - Kintek Solution [kindle-tech.com]

2. projects-web.engr.colostate.edu [projects-web.engr.colostate.edu]

3. pubs.aip.org [pubs.aip.org]

4. pubs.aip.org [pubs.aip.org]

5. vaccoat.com [vaccoat.com]

6. pubs.aip.org [pubs.aip.org]

7. researchgate.net [researchgate.net]

8. svc.org [svc.org]

9. [labnetwork] Argon vs Krypton for sputtering [mtl.mit.edu]

10. [labnetwork] Argon vs Krypton for sputtering [mtl.mit.edu]

To cite this document: BenchChem. [Krypton vs. Argon: A Comparative Analysis of
Sputtering Yields for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14647749/docs#krypton-vs-argon-a-comparative-
analysis-of-sputtering-yields-for-researchers]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://mtl.mit.edu/pipermail/labnetwork/2023-August/006260.html
https://mtl.mit.edu/pipermail/labnetwork/2023-August/006256.html
https://www.benchchem.com/product/b14647749?utm_src=pdf-custom-synthesis#bc-rfq
https://kindle-tech.com/faqs/which-parameters-will-effect-sputter-yield-using-an-ion-beam
https://kindle-tech.com/faqs/which-parameters-will-effect-sputter-yield-using-an-ion-beam
https://projects-web.engr.colostate.edu/ionstand/publications/papers/IEPC-2005-293.pdf
https://pubs.aip.org/aip/jap/article/54/5/2660/14623/Energy-dependence-of-the-sputtering-yield-of
https://pubs.aip.org/aip/jap/article/134/6/063304/2906613/Sputtering-of-amorphous-Si-by-low-energy-Ar-Kr-and
https://vaccoat.com/blog/a-comprehensive-overview-of-sputtering-yield/
https://pubs.aip.org/aip/rsi/article/84/9/095115/359562/An-innovative-experimental-setup-for-the
https://www.researchgate.net/publication/257347971_An_innovative_experimental_setup_for_the_measurement_of_sputtering_yield_induced_by_keV_energy_ions
https://www.svc.org/clientuploads/directory/resource_library/09_017.pdf
https://mtl.mit.edu/pipermail/labnetwork/2023-August/006260.html
https://mtl.mit.edu/pipermail/labnetwork/2023-August/006256.html
https://www.benchchem.com/product/b14647749/docs#krypton-vs-argon-a-comparative-analysis-of-sputtering-yields-for-researchers
https://www.benchchem.com/product/b14647749/docs#krypton-vs-argon-a-comparative-analysis-of-sputtering-yields-for-researchers
https://www.benchchem.com/product/b14647749/docs#krypton-vs-argon-a-comparative-analysis-of-sputtering-yields-for-researchers
https://www.benchchem.com/product/b14647749/docs#krypton-vs-argon-a-comparative-analysis-of-sputtering-yields-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14647749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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